1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one

• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one
• InChI: InChI=1S/C20H28N2O3/c23-20(8-6-16-3-1-2-4-16)22-11-9-21(10-12-22)14-17-5-7-18-19(13-17)25-15-24-18/h5,7,13,16H,1-4,6,8-12,14-15H2
• InChI Key: RLCSAEFPJHMBTL-UHFFFAOYSA-N
• SMILES: C1CCC(C1)CCC(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4

Description

1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one, also known as BPAP, is a novel psychoactive compound that has gained attention in recent years due to its potential therapeutic applications. BPAP belongs to the class of compounds known as phenylpiperazines and is structurally similar to other psychoactive compounds such as MDMA and mescaline.

Mechanism of Action

The exact mechanism of action of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one is not yet fully understood, but research suggests that it may act as a partial agonist at serotonin and dopamine receptors in the brain. This may lead to increased levels of these neurotransmitters, which are involved in regulating mood and cognition.
Biochemical and Physiological Effects
Research has shown that 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one has a number of biochemical and physiological effects, including an increase in dopamine and serotonin levels in the brain, as well as an increase in the release of acetylcholine. These effects may contribute to 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one's potential as a treatment for psychiatric disorders and cognitive enhancement.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one as a research compound is its high potency, which allows for the use of relatively small doses in experiments. However, one limitation is the lack of available data on its long-term effects, as most studies to date have focused on short-term effects.

Future Directions

There are a number of potential future directions for research into 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one. One area of interest is the investigation of its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease. Another area of interest is the investigation of its potential as a treatment for addiction, particularly to drugs such as cocaine and amphetamines. Additionally, further research is needed to fully understand the mechanism of action of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one and its long-term effects.

Synthesis Methods

The synthesis of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one involves a multi-step process that includes the reaction of 1,3-benzodioxole with piperazine, followed by the reaction of the resulting compound with cyclopentylmagnesium bromide. This synthesis method has been described in detail in a number of research papers and has been found to be effective in producing high yields of pure 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one.

Scientific Research Applications

1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one has been the subject of a number of scientific research studies, particularly in the field of neuroscience. One of the key areas of research has been the investigation of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one's potential as a treatment for a variety of psychiatric disorders, including depression, anxiety, and schizophrenia. Research has also been conducted into 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one's potential as a cognitive enhancer, with some studies suggesting that it may improve memory and learning.